Cas no 75965-84-3 (2,4-dimethoxynaphthalene-1-carbaldehyde)

• Product Name: 2,4-dimethoxynaphthalene-1-carbaldehyde
• CAS No: 75965-84-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD30185873
• CID: 538725
• PubChem ID: 12583362
• Update Time: 2025-05-21

2,4-dimethoxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 2,4-dimethoxy-
• 2,4-dimethoxynaphthalene-1-carbaldehyde
• 2,4-Dimethoxy-naphthalene-1-carbaldehyde
• 75965-84-3
• AS-65877
• MFCD30185873
• DTXSID20503361
• 2,4-dimethoxy-1-naphthaldehyde
• AKOS022652045
• NNQTVZVNHYJOKQ-UHFFFAOYSA-N
• SCHEMBL1004872
• W11784
• 2,4-dimethoxy-1-Naphthalenecarboxaldehyde
• DB-127433

• MDL： MFCD30185873
• Inchi： 1S/C13H12O3/c1-15-12-7-13(16-2)11(8-14)9-5-3-4-6-10(9)12/h3-8H,1-2H3
• InChI Key： NNQTVZVNHYJOKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=O)=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,4-dimethoxynaphthalene-1-carbaldehyde

2,4-Dimethoxynaphthalene-1-carbaldehyde: A Comprehensive Overview

2,4-Dimethoxynaphthalene-1-carbaldehyde, identified by the CAS Registry Number 75965-84-3, is a compound of significant interest in various scientific and industrial domains. This compound belongs to the class of naphthalemic aldehydes, characterized by its naphthalene ring system substituted with methoxy groups at positions 2 and 4, and an aldehyde group at position 1. The unique structure of this compound contributes to its diverse applications and intriguing chemical properties.

The synthesis of 2,4-dimethoxynaphthalene-1-carbaldehyde typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of naphthalene derivatives, followed by oxidation or aldehyde formation via appropriate reagents. The presence of methoxy groups at positions 2 and 4 plays a crucial role in directing the substitution reactions during synthesis, ensuring the formation of the desired product with high regioselectivity.

Recent studies have highlighted the potential of 2,4-dimethoxynaphthalene-1-carbaldehyde in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and organic semiconductors. The compound's aromaticity and electron-withdrawing aldehyde group make it suitable for applications in organic electronics, such as in light-emitting diodes (LEDs) and thin-film transistors (TFTs). Its ability to form stable π-conjugated systems has been a focal point in these investigations.

In the pharmaceutical industry, 2,4-dimethoxynaphthalene-1-carbaldehyde has shown promise as a lead compound for drug development. Its structural features allow for various bioisosteric replacements and modifications, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties, which could be harnessed in developing new drugs for chronic diseases.

The physical properties of 2,4-dimethoxynaphthalene-1-carbaldehyde are also noteworthy. It exhibits a high melting point due to its rigid naphthalemic structure and strong intermolecular hydrogen bonding from the methoxy groups. Additionally, its solubility in organic solvents makes it suitable for various chemical reactions and purification processes.

From an environmental perspective, understanding the degradation pathways of 2,4-dimethoxynaphthalene-1-carbaldehyde is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it can be effectively metabolized by certain microbial communities. This knowledge is critical for ensuring sustainable industrial practices and minimizing environmental risks associated with its production and use.

In conclusion, 2,4-dimethoxynaphthalene-1-carbaldehyde, CAS No. 75965-84-3, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, favorable physical properties, and potential for further functionalization make it a valuable subject for ongoing research and development efforts.